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Introduction: The Context of Boranes in Advanced
Chemistry
Boranes, a class of compounds consisting of boron and hydrogen, form the bedrock of a vast

and intricate area of chemical synthesis and application. Their unique bonding characteristics

and reactivity have positioned them as critical reagents and building blocks in fields ranging

from organic synthesis to materials science and medicinal chemistry. The precise and

systematic naming of borane derivatives is paramount for clear communication, reproducibility

of experimental work, and regulatory compliance. This guide focuses on a fundamental

substituted borane, difluoroborane, to illustrate the principles of its formal identification.

IUPAC Nomenclature of Difluoroborane
The International Union of Pure and Applied Chemistry (IUPAC) provides a systematic

framework for naming chemical compounds, ensuring that a given name corresponds to a

single, unique structure. The nomenclature for boranes and their derivatives follows a specific

set of rules that build upon the parent borane structures.[1][2][3][4]

For simple, single-boron compounds, the nomenclature is analogous to that of other simple

inorganic molecules. The name is constructed by listing the substituents alphabetically,

followed by the name of the parent hydride.
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In the case of HBF₂, the components are:

One boron atom, which forms the central part of the molecule.

One hydrogen atom.

Two fluorine atoms.

Following IUPAC substitutive nomenclature principles, the fluorine atoms are treated as

substituents on the parent borane (BH₃) molecule. The prefix "di-" is used to indicate the

presence of two fluorine atoms.

Therefore, the systematic IUPAC name for HBF₂ is difluoroborane.[5][6][7][8] This name

unequivocally describes a molecule with one boron atom, two fluorine atoms, and one

hydrogen atom.

The process for determining the IUPAC name for a simple substituted borane can be visualized

as follows:

Identify Molecular Components
(HBF₂)

Determine Parent Hydride
(Borane, BH₃)

Identify Substituents
(2 x Fluorine, 1 x Hydrogen)

Apply Multiplicative Prefixes
('di-' for two fluorine atoms)

Construct the Name
(Difluoroborane)

Click to download full resolution via product page

A flowchart illustrating the systematic derivation of the IUPAC name for difluoroborane.

The CAS Registry Number: A Universal Identifier
While the IUPAC name provides a descriptive and systematic label, the CAS (Chemical

Abstracts Service) Registry Number offers a unique and unambiguous numerical identifier for

every chemical substance. This is particularly crucial in large databases and for regulatory

purposes, as it avoids any confusion that might arise from different naming conventions or

languages.

The CAS number assigned to difluoroborane is a critical piece of data for researchers and

drug development professionals, ensuring precise identification in publications, patents, and

chemical inventories.
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Chemical Identifier Value

IUPAC Name difluoroborane

CAS Registry Number 13709-83-6

This CAS number is consistently referenced across major chemical databases, including the

NIST WebBook and PubChem, confirming its validity.[5][6][7][8]

Conclusion: Ensuring Precision in Chemical
Communication
The accurate and consistent use of both IUPAC nomenclature and CAS Registry Numbers is

fundamental to scientific integrity and progress. For a seemingly simple yet reactive molecule

like difluoroborane, this precision is non-negotiable. This guide has delineated the formal

naming conventions and the definitive numerical identifier for difluoroborane, providing a

foundational reference for its use in research, development, and regulatory contexts.

Adherence to these standards ensures clarity, safety, and the seamless exchange of scientific

information within the global chemical community.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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